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Compound of Interest

Compound Name: C15H18ClNO5S

Cat. No.: B12622835 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of the

chemical compound with the molecular formula C15H18ClNO5S. Researchers, scientists, and

drug development professionals are advised to adhere to these procedures to ensure personal

safety and environmental protection. The following guidelines are based on established safety

data and standard laboratory hazardous waste management protocols.

Key Safety Data and Hazard Summary
The compound C15H18ClNO5S is classified as a highly hazardous substance. All handling

and disposal operations must be conducted with appropriate personal protective equipment

(PPE) and engineering controls.
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Hazard Classification Description
Precautionary Statement
Codes

Acute Toxicity, Oral
Category 3: Toxic if swallowed.

[1]
H301

Acute Toxicity, Inhalation Category 1: Fatal if inhaled.[1] H330

Germ Cell Mutagenicity
Category 1B: May cause

genetic defects.[1]
H340

Carcinogenicity
Category 1B: May cause

cancer.[1]
H350

Reproductive Toxicity
Category 1B: May damage

fertility or the unborn child.[1]
H360

Aquatic Hazard (Acute)
Category 1: Very toxic to

aquatic life.[1]
H400

Aquatic Hazard (Chronic)

Category 1: Very toxic to

aquatic life with long lasting

effects.[1]

H410

Experimental Protocols: Disposal Procedures
Due to its hazardous properties, C15H18ClNO5S and its containers must be disposed of as

hazardous waste. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.

Step 1: Personal Protective Equipment (PPE) and Safety Precautions

Always handle C15H18ClNO5S within a certified chemical fume hood.[1]

Wear appropriate PPE, including:

Impervious gloves (e.g., nitrile).[1]

Safety goggles and a face shield.[1]
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A lab coat or chemical-resistant apron.

Respiratory protection is required when dusts are generated; a filter type P3 is

recommended.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Step 2: Waste Segregation and Collection

Segregate Waste: Do not mix C15H18ClNO5S waste with other waste streams unless

explicitly permitted by your institution's hazardous waste management plan. Segregate solid

and liquid waste containing this chemical.

Use Designated Hazardous Waste Containers:

Collect waste in a clearly labeled, non-reactive, and sealable container.

The container must be in good condition and compatible with the chemical.

Label the container with "Hazardous Waste" and the full chemical name: C15H18ClNO5S.

List all constituents and their approximate concentrations if it is a mixture.

Do not fill containers to more than 80% capacity to allow for expansion.[2]

Keep the container closed except when adding waste.

Step 3: Accidental Spill Cleanup

Evacuate and Ventilate: In case of a spill, evacuate the immediate area and ensure

adequate ventilation.

Contain the Spill: Prevent the spill from spreading and entering drains.[3][4]

Absorb and Collect: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand).

For solid spills, carefully sweep or scoop the material to avoid generating dust.
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Package for Disposal: Place all contaminated materials (absorbent, PPE, etc.) into a

designated hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent, and collect the

cleaning materials as hazardous waste.

Step 4: Disposal of Empty Containers

Empty containers that held C15H18ClNO5S are also considered hazardous waste.

Triple rinse the container with a suitable solvent. The rinsate must be collected and disposed

of as hazardous waste.

After triple rinsing, deface or remove the original label. The container can then be disposed

of according to your institution's procedures for empty, rinsed chemical containers.

Step 5: Arrange for Professional Disposal

Store the sealed and labeled hazardous waste container in a designated, secure waste

accumulation area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Disposal Workflow
Caption: Disposal workflow for C15H18ClNO5S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.merckmillipore.com/Web-CH-Site/en_US/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-104191&DocumentType=MSD&DocumentId=104191_SDS_IN_EN.PDF&DocumentUID=333405&Language=EN&Country=IN&Origin=PDP
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-GB-Site/en_US/-/GBP/ShowDocument-File?ProductSKU=MDA_CHEM-802182&DocumentId=802182_SDS_CY_EN.PDF&DocumentType=MSD&Language=EN&Country=CY&Origin=PDP
https://www.benchchem.com/product/b12622835#c15h18clno5s-proper-disposal-procedures
https://www.benchchem.com/product/b12622835#c15h18clno5s-proper-disposal-procedures
https://www.benchchem.com/product/b12622835#c15h18clno5s-proper-disposal-procedures
https://www.benchchem.com/product/b12622835#c15h18clno5s-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12622835?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12622835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

